Cholestan-3-ol, 5-chloro-6-nitro-, (3beta,5alpha,6beta)-
Cholestan-3-ol, 5-chloro-6-nitro-, (3beta,5alpha,6beta)-
Brand Name:
Vulcanchem
CAS No.:
15505-91-6
VCID:
VC0105775
InChI:
InChI=1S/C27H46ClNO3/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(29(31)32)27(28)16-19(30)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,25-,26-,27+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)Cl)[N+](=O)[O-])C
Molecular Formula:
C27H46ClNO3
Molecular Weight:
468.1 g/mol
Cholestan-3-ol, 5-chloro-6-nitro-, (3beta,5alpha,6beta)-
CAS No.: 15505-91-6
Main Products
VCID: VC0105775
Molecular Formula: C27H46ClNO3
Molecular Weight: 468.1 g/mol
| CAS No. | 15505-91-6 |
|---|---|
| Product Name | Cholestan-3-ol, 5-chloro-6-nitro-, (3beta,5alpha,6beta)- |
| Molecular Formula | C27H46ClNO3 |
| Molecular Weight | 468.1 g/mol |
| IUPAC Name | (3S,5R,6R,8S,9S,10R,13R,14S,17R)-5-chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-6-nitro-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C27H46ClNO3/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(29(31)32)27(28)16-19(30)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,25-,26-,27+/m1/s1 |
| Standard InChIKey | JQQAXXNZGKFEGG-RUXQDQFYSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)Cl)[N+](=O)[O-])C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)Cl)[N+](=O)[O-])C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)Cl)[N+](=O)[O-])C |
| Synonyms | Cholestan-3-ol, 5-chloro-6-nitro-, (3beta,5alpha,6beta)- |
| PubChem Compound | 22212711 |
| Last Modified | Nov 11 2021 |
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